Cas no 2171960-80-6 (2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxy-2-methylpropanoic acid
• CAS No: 2171960-80-6
• MF: C₂₆H₃₂N₂O₇
• MW: 484.541487693787
• CID: 6227687
• PubChem ID: 165535270
• Update Time: 2025-07-14

2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxy-2-methylpropanoic acid
• EN300-1511977
• 2-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methoxy-2-methylpropanoic acid
• 2171960-80-6

• Inchi： 1S/C26H32N2O7/c1-4-34-17(13-23(29)28-26(2,16-33-3)24(30)31)14-27-25(32)35-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： MRPYNMRWUIYYFQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)(C)COC)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.22095136g/mol
• Monoisotopic Mass: 484.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxy-2-methylpropanoic acid

2-3-Ethoxy-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxy-2-methylpropanoic Acid (CAS No. 2171960-80-6): An Overview

2-3-Ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2171960-80-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of 2-3-Ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxy-2-methylpropanoic acid includes an ethoxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid moiety. The Fmoc group is particularly noteworthy as it is widely used in peptide synthesis to protect the amino group during the assembly of complex peptides. This makes the compound a valuable intermediate in the synthesis of peptides and other bioactive molecules.

Recent studies have highlighted the potential of 2-3-Ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxy-2-methylpropanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory properties. These findings suggest that the compound could be a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 2-3-Ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxy-2-methylpropanoic acid has been investigated for its role in modulating protein-protein interactions. Protein-protein interactions are crucial for many biological processes, and their modulation can have significant therapeutic implications. A study in the Biochemical Journal demonstrated that this compound can effectively disrupt specific protein-protein interactions, which could be leveraged in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthetic route for 2-3-Ethoxy-4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanamido)-3-methoxy--methylpropanoic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. The use of Fmoc protection is critical in ensuring the selective reactivity of the amino group during these synthetic processes. This level of control is essential for producing high-purity compounds suitable for pharmaceutical applications.

The physicochemical properties of 2-3-Ethoxy-{[(9H-fluoren--yl)methoxycarbonyl]amino}butanamido)-methoxy--methylpropanoic acid, such as its solubility, stability, and reactivity, have been extensively characterized. These properties are crucial for understanding its behavior in biological systems and for optimizing its formulation as a drug candidate. For example, its solubility in various solvents and its stability under different conditions have been studied to ensure that it can be effectively delivered to target tissues.

In terms of safety and toxicity, preliminary studies have indicated that 2--Ethoxy-{[(9H-fluoren--yl)methoxycarbonyl]amino}butanamido)-methoxy--methylpropanoic acid exhibits low toxicity at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety profile before it can be considered for clinical trials.

The potential applications of 2--Ethoxy-{[(9H-fluoren--yl)methoxycarbonyl]amino}butanamido)-methoxy--methylpropanoic acid extend beyond its direct therapeutic use. It can also serve as a valuable tool in basic research to study protein-protein interactions and other biological processes. Its unique structure and functional groups make it a versatile molecule that can be modified to explore a wide range of biological questions.

In conclusion, 2--Ethoxy-{[(9H-fluoren--yl)methoxycarbonyl]amino}butanamido)-methoxy--methylpropanoic acid (CAS No. 2171960--6) is a promising compound with significant potential in both pharmaceutical development and basic research. Its unique structural features and functional groups make it an attractive candidate for further investigation into its therapeutic applications and biological roles.